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Compound of Interest

Compound Name: NF157

Cat. No.: B10771151 Get Quote

Abstract

NF157 is a potent and selective antagonist of the P2Y11 purinergic receptor, also exhibiting

inhibitory activity at P2X1 receptors. It is a valuable tool for researchers investigating purinergic

signaling pathways involved in various physiological and pathological processes, including

immune response modulation and NAD+-induced granulocyte activation. Proper preparation of

NF157 stock solutions is critical for obtaining reliable and reproducible experimental results.

These application notes provide detailed protocols for the solubilization, storage, and

preparation of working solutions of NF157 for in vitro studies.

Data Presentation
The quantitative data for NF157 are summarized in the tables below for easy reference. Note

that some values, such as molecular weight and solubility, may be batch-dependent. Always

refer to the batch-specific Certificate of Analysis provided by the supplier.

Table 1: Chemical and Physical Properties of NF157
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Property Value

Chemical Name

8,8'-[Carbonylbis[imino-3,1-

phenylenecarbonylimino(4-fluoro-3,1-

phenylene)carbonylimino]]bis-1,3,5-

naphthalenetrisulfonic acid hexasodium salt

Molecular Formula C₄₉H₂₈F₂N₆Na₆O₂₃S₆

Molecular Weight 1437.08 g/mol (Anhydrous)

Purity ≥90% (HPLC)

Biological Activity
Potent P2Y11 receptor antagonist (IC₅₀ = 463

nM)

Table 2: Solubility and Recommended Storage Conditions for NF157

Condition Recommendation

Solubility (Maximum) 10 mM in DMSO; 4 mM in water

Storage (Lyophilized) Desiccate at Room Temperature

Stock Solution Storage
Aliquot and store at -20°C or -80°C to avoid

repeated freeze-thaw cycles.

Working Solution Storage

Prepare fresh for each experiment. If temporary

storage is needed, keep at 4°C for no more than

a few hours.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized NF157 to a 10
mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of NF157 in Dimethyl

Sulfoxide (DMSO). DMSO is recommended for achieving a higher concentration stock solution.

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b10771151?utm_src=pdf-body
https://www.benchchem.com/product/b10771151?utm_src=pdf-body
https://www.benchchem.com/product/b10771151?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10771151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lyophilized NF157 powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Equilibrate: Allow the vial of lyophilized NF157 to reach room temperature before opening to

prevent moisture condensation.

Calculate Volume: Determine the volume of DMSO required to achieve a 10 mM

concentration. The calculation is based on the molecular weight (MW) of the compound and

the mass (m) of the powder.

Formula: Volume (L) = Mass (g) / (Molarity (mol/L) * Molecular Weight ( g/mol ))

Example Calculation: For 1 mg of NF157 (MW = 1437.08 g/mol ):

Volume (L) = 0.001 g / (0.010 mol/L * 1437.08 g/mol ) = 0.00006958 L

Volume (µL) = 69.6 µL

Note: Always use the batch-specific molecular weight from the Certificate of Analysis for

precise calculations.

Dissolve: Add the calculated volume of DMSO to the vial of NF157. Cap the vial securely.

Ensure Complete Solubilization: Vortex the solution thoroughly for 1-2 minutes until the

powder is completely dissolved. The solution should be clear.

Aliquot and Store: Dispense the 10 mM stock solution into single-use aliquots in sterile, low-

protein binding microcentrifuge tubes. Store the aliquots at -20°C or -80°C for long-term

stability.
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Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol details the dilution of the 10 mM stock solution to the desired final concentration

for treating cells in culture. It is crucial to maintain the final DMSO concentration at a non-toxic

level (typically ≤ 0.1%) to avoid solvent-induced artifacts.

Materials:

10 mM NF157 stock solution in DMSO

Sterile cell culture medium (pre-warmed to 37°C)

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Thaw Stock Solution: Remove one aliquot of the 10 mM NF157 stock solution from the

freezer and allow it to thaw completely at room temperature.

Prepare Intermediate Dilutions (Recommended): To ensure accurate pipetting and minimize

precipitation, perform serial dilutions. Prepare an intermediate dilution in pre-warmed cell

culture medium.

Example for a 100 µM intermediate solution: Dilute the 10 mM stock 1:100. Add 2 µL of

the 10 mM stock to 198 µL of pre-warmed medium. Mix gently by pipetting.

Prepare Final Working Solution: Further dilute the intermediate solution into the final volume

of cell culture medium to achieve the desired experimental concentration.

Example for a final concentration of 1 µM in 2 mL of medium: Add 20 µL of the 100 µM

intermediate solution to 1980 µL of pre-warmed cell culture medium in your culture plate

well.
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This two-step dilution ensures the final DMSO concentration is 0.01%, which is well below

the typical toxicity threshold for most cell lines.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without the compound. This is essential for distinguishing the

effects of the compound from those of the solvent.

Visualizations
The following diagrams illustrate the experimental workflow for preparing NF157 solutions and

the signaling pathway it modulates.

Stock Solution Preparation Working Solution Preparation

Lyophilized NF157
(Room Temp)

Calculate Volume
of Solvent (DMSO)

Add DMSO and
Vortex to Dissolve

10 mM Stock
Solution

Aliquot for
Single Use

Store at -20°C
or -80°C

Thaw Stock
Aliquot

For Experiment Prepare Intermediate
Dilution in Medium

Prepare Final
Working Solution

Treat Cells
in Culture

Click to download full resolution via product page

Caption: Workflow for NF157 solution preparation.
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Caption: NF157 antagonizes P2Y11 receptor signaling.
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To cite this document: BenchChem. [Application Notes and Protocols for the Preparation of
NF157 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10771151#preparing-nf157-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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